![molecular formula C7H11ClF2O3S B2360599 2,2-Difluoro-2-(1-methoxycyclobutyl)ethanesulfonyl chloride CAS No. 2470440-46-9](/img/structure/B2360599.png)
2,2-Difluoro-2-(1-methoxycyclobutyl)ethanesulfonyl chloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,2-Difluoro-2-(1-methoxycyclobutyl)ethanesulfonyl chloride is a chemical compound utilized in scientific research. It has the CAS Number: 2470440-46-9 and a molecular weight of 248.68 . The IUPAC name for this compound is 2,2-difluoro-2-(1-methoxycyclobutyl)ethane-1-sulfonyl chloride .
Molecular Structure Analysis
The Inchi Code for 2,2-Difluoro-2-(1-methoxycyclobutyl)ethanesulfonyl chloride is1S/C7H11ClF2O3S/c1-13-6(3-2-4-6)7(9,10)5-14(8,11)12/h2-5H2,1H3
. This code provides a unique representation of the molecule’s structure. Physical And Chemical Properties Analysis
The compound has a molecular weight of 248.68 . Other physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the current search results.Scientific Research Applications
Organic Synthesis
2,2-Difluoro-2-(1-methoxycyclobutyl)ethanesulfonyl chloride: is a valuable reagent in organic synthesis, particularly in the introduction of difluoromethyl groups into organic molecules. This functional group is of significant interest due to its ability to enhance the metabolic stability and bioavailability of pharmaceutical compounds .
Medicinal Chemistry
In medicinal chemistry, the compound is used to synthesize molecules with potential therapeutic effects. The difluoromethyl group can mimic the thiol (-SH) functionality, which is crucial in drug design, as it can improve binding affinity and selectivity towards biological targets .
Fluorine Chemistry Research
As a building block in fluorine chemistry, EN300-22842150 is used to explore new synthetic pathways and reactions involving fluorinated compounds, which are increasingly important in various industries, including pharmaceuticals and agrochemicals .
Safety And Hazards
properties
IUPAC Name |
2,2-difluoro-2-(1-methoxycyclobutyl)ethanesulfonyl chloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11ClF2O3S/c1-13-6(3-2-4-6)7(9,10)5-14(8,11)12/h2-5H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXHXSXDUBOURIU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1(CCC1)C(CS(=O)(=O)Cl)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11ClF2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.68 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Difluoro-2-(1-methoxycyclobutyl)ethanesulfonyl chloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.